Cas no 1013806-62-6 (1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1013806-62-6
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 6401871
• PubChem ID: 16844533
• Update Time: 2025-07-08

1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide
• 1H-Pyrazole-3-carboxamide, 1-(2-benzothiazolyl)-5-(1-methylethyl)-N-[(tetrahydro-2-furanyl)methyl]-
• TDR81109
• SR-01000912729-1
• 1-(1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)-5-propan-2-ylpyrazole-3-carboxamide
• 1-(benzo[d]thiazol-2-yl)-5-isopropyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-3-carboxamide
• 1013806-62-6
• SR-01000912729
• F2440-0107
• AKOS024648231
• CHEMBL2093692

• Inchi： 1S/C19H22N4O2S/c1-12(2)16-10-15(18(24)20-11-13-6-5-9-25-13)22-23(16)19-21-14-7-3-4-8-17(14)26-19/h3-4,7-8,10,12-13H,5-6,9,11H2,1-2H3,(H,20,24)
• InChI Key： FDHKGLIGLNLBQB-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=CC=CC=C3S2)C(C(C)C)=CC(C(NCC2CCCO2)=O)=N1

Computed Properties

• Exact Mass: 370.14634713g/mol
• Monoisotopic Mass: 370.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 13.63±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide

Comprehensive Analysis of 1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1013806-62-6)

The compound 1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1013806-62-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzothiazole core linked to a pyrazole-carboxamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted drug discovery and precision medicine.

In recent years, the demand for heterocyclic compounds like 1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide has surged due to their versatility in modulating biological pathways. The benzothiazole segment is known for its antimicrobial and anti-inflammatory properties, while the pyrazole ring contributes to its metabolic stability. This dual functionality positions the compound as a subject of interest for addressing global health challenges, such as antibiotic resistance and chronic inflammatory diseases.

The synthesis of CAS No. 1013806-62-6 involves multi-step organic reactions, including condensation and amide coupling, which are critical for achieving high purity and yield. Analytical techniques like HPLC and NMR spectroscopy are employed to validate its structural integrity. These methodologies align with the growing emphasis on green chemistry and sustainable synthesis, topics frequently searched by professionals in the field.

From a commercial perspective, 1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide is often explored for its patentability and scalability. Companies investing in small-molecule therapeutics or crop protection agents are actively screening such compounds for novel applications. This trend reflects broader market shifts toward personalized medicine and eco-friendly agrochemicals, which dominate industry discussions.

Ongoing research into CAS No. 1013806-62-6 also highlights its potential in computational drug design. Molecular docking studies suggest interactions with enzyme active sites, making it a candidate for virtual screening pipelines. This aligns with the rise of AI-driven drug discovery, a hot topic in scientific forums and search queries. Furthermore, its lipophilicity and ADME properties are under scrutiny to optimize bioavailability—a key concern for modern pharmacologists.

In summary, 1-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-5-(propan-2-yl)-1H-pyrazole-3-carboxamide represents a convergence of innovation in synthetic chemistry and applied life sciences. Its multifaceted profile caters to both academic curiosity and industrial demand, ensuring its relevance in future scientific breakthroughs.